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Introduction

Transcription factor EB (TFEB) is a master regulator of lysosomal biogenesis and autophagy.
Its activation has emerged as a promising therapeutic strategy for a variety of diseases,
including neurodegenerative disorders and lysosomal storage diseases, by promoting the
clearance of toxic protein aggregates and cellular debris. TFEB activator 1, a synthetic
curcumin analog also known as C1, is a potent, orally effective, and mTOR-independent
activator of TFEB. It directly binds to TFEB, promoting its translocation to the nucleus where it
activates the expression of genes in the Coordinated Lysosomal Expression and Regulation
(CLEAR) network. This document provides detailed application notes and protocols for the in
vivo administration of TFEB activator 1 to rats for preclinical research.

Data Presentation
Table 1: In Vivo Efficacy of TFEB Activator 1 in Rats
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Table 2: 2 Toxicity of TEEB Acti :

Administration Route LD50 Reference

Intravenous (IV) 175 mg/kg [1]

Signaling Pathway

TFEB activator 1 directly binds to TFEB, promoting its translocation into the nucleus. This
mechanism is independent of the mTOR signaling pathway, a key regulator of cell growth and
metabolism that normally inhibits TFEB activity. Once in the nucleus, TFEB binds to CLEAR
elements in the promoter regions of target genes, upregulating the expression of proteins
involved in lysosomal biogenesis and autophagy.
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Prepare TFEB Activator 1
Suspension in 1% CMC-Na

Administer via Oral Gavage to Rats

(20 or 25 mg/kg)

Monitor Animals
(Short-term or Chronic)

Euthanasia & Tissue Collection
(Brain, Liver)

Downstream Analysis

Western Blot gPCR
(TFEB, LC3B-ll) (LAMP1, CTSD, SQSTM1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [TFEB Activator 1: In Vivo Administration Protocol for
Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680029#tfeb-activator-1-in-vivo-administration-
protocol-for-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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